3,5-dichloro-N-(3-cyanophenyl)-N'-methylbenzenecarboximidamide
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Overview
Description
The compound “3,5-dichloro-N-(3-cyanophenyl)-N’-methylbenzenecarboximidamide” is a solid substance . It has a molecular weight of 290.15 . The IUPAC name for this compound is 3,5-dichloro-N-(3-cyanophenyl)benzenecarboximidamide .
Molecular Structure Analysis
The molecular formula of this compound is C14H9Cl2N3 . The InChI code for this compound is 1S/C14H9Cl2N3/c15-11-5-10(6-12(16)7-11)14(18)19-13-3-1-2-9(4-13)8-17/h1-7H,(H2,18,19) .Physical And Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.Scientific Research Applications
Synthesis of Substituted Phthalocyanines : Research by Wöhrle, Eskes, Shigehara, and Yamada (1993) demonstrated the synthesis of 4,5-disubstituted 1,2-dicyanobenzenes which were converted to octasubstituted phthalocyanines. This process involved nucleophilic displacement reactions and is significant in the field of organic synthesis (Wöhrle et al., 1993).
Potential Herbicide Applications : Cremlyn and Cronje (1979) explored chlorohydroxybenzenesulfonyl derivatives, including 3,5-dichlorophenols, for their potential as herbicides. Their research contributes to understanding the chemical properties and applications of such compounds in agriculture (Cremlyn & Cronje, 1979).
Chemical Synthesis and Spectroscopy : Pazdera et al. (2000) prepared N-(2-Cyanophenyl)chloromethanimidoyl chloride, a compound related to 3,5-dichloro-N-(3-cyanophenyl)-N'-methylbenzenecarboximidamide. Their work sheds light on the synthesis process and spectral analysis of such compounds (Pazdera et al., 2000).
Development of Polyimides : Liaw, Been-Yang Liaw, and Yu (2001) synthesized new polyimides using a diamine derivative containing benzene rings, relevant to the field of polymer chemistry. These polyimides exhibit unique properties like solubility and thermal stability (Liaw, Been-Yang Liaw, & Yu, 2001).
Photocatalytic Degradation Research : Torimoto, Ito, Kuwabata, and Yoneyama (1996) studied the photocatalytic degradation of 3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide using TiO2-loaded adsorbent supports. This research is significant for environmental science, particularly in the degradation of pollutants (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).
Safety and Hazards
properties
IUPAC Name |
3,5-dichloro-N-(3-cyanophenyl)-N'-methylbenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2N3/c1-19-15(11-6-12(16)8-13(17)7-11)20-14-4-2-3-10(5-14)9-18/h2-8H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAFJNHCTZQGPCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(C1=CC(=CC(=C1)Cl)Cl)NC2=CC=CC(=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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